molecular formula C6H14ClN3O B6278045 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride CAS No. 2770368-64-2

3-(methylamino)pyrrolidine-1-carboxamide hydrochloride

Cat. No. B6278045
CAS RN: 2770368-64-2
M. Wt: 179.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Methylamino)pyrrolidine-1-carboxamide hydrochloride, also known as 3-MAPC HCl, is a synthetic compound used in scientific research. It is a derivative of pyrrolidine, which is a cyclic amine found in many alkaloids and natural products. 3-MAPC HCl is a white crystalline powder that is soluble in water and has a melting point of 221-223°C. It is used in a variety of scientific applications, including drug discovery, biochemistry, and pharmacology.

Scientific Research Applications

3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl is used in a variety of scientific research applications. It has been used in drug discovery and development, as it is a potent inhibitor of the enzyme monoamine oxidase B (MAO-B). This enzyme plays an important role in the metabolism of neurotransmitters such as dopamine and serotonin. 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl has also been used in biochemistry and pharmacology studies to investigate the effects of MAO-B inhibition on the nervous system.

Mechanism of Action

3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl is an inhibitor of MAO-B, which is an enzyme involved in the metabolism of neurotransmitters such as dopamine and serotonin. MAO-B breaks down these neurotransmitters, which can lead to a decrease in their levels in the brain. By inhibiting MAO-B, 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl increases the levels of these neurotransmitters, which can have beneficial effects on mood, behavior, and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl are related to its ability to inhibit MAO-B. Inhibition of MAO-B leads to an increase in the levels of neurotransmitters such as dopamine and serotonin, which can have beneficial effects on mood, behavior, and cognition. In addition, 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl has been shown to reduce inflammation and oxidative stress, as well as to improve cardiovascular health.

Advantages and Limitations for Lab Experiments

3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl has several advantages for use in laboratory experiments. It is a potent inhibitor of MAO-B, which makes it useful for studying the effects of MAO-B inhibition on the nervous system. In addition, 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl is relatively easy to synthesize and is stable in aqueous solutions. The main limitation of 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl is its low solubility in organic solvents, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for the use of 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl in scientific research. It could be used to study the effects of MAO-B inhibition on other neurotransmitters, such as norepinephrine and acetylcholine. In addition, 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl could be used to investigate the effects of MAO-B inhibition on diseases such as depression and Parkinson’s disease. Finally, 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl could be used to develop new MAO-B inhibitors for use in drug discovery and development.

Synthesis Methods

3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl can be synthesized using a two-step process. The first step involves the reaction of pyrrolidine-1-carboxylic acid with methylamine in the presence of a base, such as potassium carbonate. This reaction forms 3-(methylamino)pyrrolidine-1-carboxamide. The second step involves the addition of hydrochloric acid to the reaction mixture, which yields 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride HCl.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methylamino)pyrrolidine-1-carboxamide hydrochloride involves the reaction of 3-pyrrolidinecarboxylic acid with methylamine followed by acylation with acetic anhydride and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-pyrrolidinecarboxylic acid", "methylamine", "acetic anhydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-pyrrolidinecarboxylic acid is reacted with excess methylamine in methanol to form 3-(methylamino)pyrrolidine-1-carboxylic acid.", "Step 2: The resulting carboxylic acid is then acylated with acetic anhydride in the presence of a catalyst such as pyridine to form the corresponding amide.", "Step 3: The amide is then treated with hydrochloric acid to form the hydrochloride salt of 3-(methylamino)pyrrolidine-1-carboxamide." ] }

CAS RN

2770368-64-2

Product Name

3-(methylamino)pyrrolidine-1-carboxamide hydrochloride

Molecular Formula

C6H14ClN3O

Molecular Weight

179.6

Purity

91

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.